2-[2-(2,3-dimethoxybenzylidene)hydrazino]-2-oxo-N-(2-pyridinylmethyl)acetamide

• IUPAC Name: N'-[(E)-(2,3-dimethoxyphenyl)methylideneamino]-N-(pyridin-2-ylmethyl)oxamide
• InChI: InChI=1S/C17H18N4O4/c1-24-14-8-5-6-12(15(14)25-2)10-20-21-17(23)16(22)19-11-13-7-3-4-9-18-13/h3-10H,11H2,1-2H3,(H,19,22)(H,21,23)/b20-10+
• InChI Key: MBCHPWBIXJIOEK-KEBDBYFISA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C=NNC(=O)C(=O)NCC2=CC=CC=N2
• Isomeric SMILES: COC1=CC=CC(=C1OC)/C=N/NC(=O)C(=O)NCC2=CC=CC=N2
• Molecular Formula: C17H18N4O4
• Molecular Weight: 342.35 g/mol

Description

This compound is a hydrazone derivative, which is a class of organic compounds characterized by the presence of a hydrazone group (-NH-N=). It also contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The compound also contains diphenhydramine hydrochloride or diphenhydramine citrate , which are commonly used in over-the-counter sleep aids.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate hydrazine with a 2,3-dimethoxybenzylidene derivative. The exact conditions and reagents would depend on the specific structures of the starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a hydrazone group, a pyridine ring, and two methoxy groups attached to a benzene ring. The exact three-dimensional structure would depend on the specific arrangement of these groups in the molecule.

Chemical Reactions Analysis

As a hydrazone derivative, this compound could potentially undergo a variety of chemical reactions. These might include oxidation, reduction, and various types of substitution reactions. The presence of the pyridine ring and the methoxy groups would also influence the reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific molecular structure. These might include its melting point, boiling point, solubility in various solvents, and stability under various conditions.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. As a hydrazone derivative, it might have potential activity against certain types of bacteria or fungi. The presence of the pyridine ring could also confer activity against certain types of cancer cells.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical compound, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

Future research on this compound might focus on exploring its potential biological activity, optimizing its synthesis, and investigating its mechanism of action. This could lead to the development of new therapeutic agents or other useful products.